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Compound of Interest

Compound Name: Acid Alizarin Violet N
CAS No.: 2092-55-9
Cat. No.: B606668
Get Quote
. J

Executive Summary: Beyond the Standard
"Alizarin"

Acid Alizarin Violet N (AAVN) (Cl 15670; CAS 2092-55-9) is frequently confused with the
anthraquinone dye Alizarin Red S, yet it possesses a distinct azo-dye structure that offers
unique advantages in metal analysis. While Alizarin Red S is the industry standard for general
aluminum testing, AAVN excels in micellar-enhanced spectrophotometry and fluorometric
analysis, offering superior sensitivity for transition metals (Cu, Ni, Co) and trace Aluminum
guantification in complex matrices.

This guide provides a scientifically rigorous validation framework for AAVN, moving beyond
basic absorbance readings to explore surfactant-mediated sensitivity enhancement and
stoichiometric verification.

Chemical Basis & Mechanism of Action

Unlike anthraquinone derivatives, AAVN functions via an azo-enol chelation mechanism. The
dye coordinates with metal ions through the nitrogen of the azo group (
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) and the oxygen of the ortho-hydroxyl group on the benzene/naphthalene ring.

Chelation Pathway

The formation of the metal-dye complex (often termed a "lake" in older literature) involves
proton displacement and ring closure.

Chelation Mechanism
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Figure 1: Reaction pathway for Metal-AAVN complex formation.[1] Note the catalytic/stabilizing
role of surfactant micelles (CTAB/SDS) in enhancing sensitivity.

Method Validation Parameters

The following data establishes the performance baseline for AAVN in quantitative applications.

Comparative Performance: AAVN vs. Alternatives

AAVN is often compared to Alizarin Red S (ARS) and Xylenol Orange. The table below
highlights where AAVN offers a tactical advantage.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b606668/docs?utm_src=pdf-body-img#validating-spectrophotometric-methods-using-acid-alizarin-violet-n-for-metal-analysis
https://pdfs.semanticscholar.org/95c0/6b72776466375bd7b042824c0ad6fba112d8.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Feature

Acid Alizarin Violet
N (AAVN)

Alizarin Red S
(ARS)

Xylenol Orange

Chemical Class

Azo Dye

Anthraquinone

Triphenylmethane

Cu, Ni, Co (Micellar),

Primary Targets Al, Zr, F (Indirect) Zn, Pb, Cd

Al (Fluorescence), Zr

o High (LOD ~4.8 ppb in  Moderate (LOD ~20-

Sensitivity (Al) Moderate

MeOH) 50 ppb)

Low interference from ) ) o

o High Fluoride High interference from
Interference Fluoride in some )
interference Fe(lll)

modes

Micellar

Enhancement: Robustness in simple Sharp color change
Key Advantage Sensitivity increases

aqueous buffers. (Yellow -> Red).

x with CTAB for Ni2*.

Quantitative Validation Data (Key Metals)

The following parameters must be verified during your internal method transfer.

A. Copper (Cu?*) & Nickel (Ni2*) — Micellar Enhanced Method

Source: Jumean et al. (2014)
e Matrix: Aqueous buffer + Surfactant (CTAB or SDS).[2][1]
o Stoichiometry:
o Cu-AAVN: 1:2 ratio (Metal:Ligand).[2][1]
o NIi-AAVN: 1:1 in water; shifts to 1:3 in CTAB micelles.[3][1]

e Formation Constant (
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o Cu-AAVN (Water):

o Cu-AAVN (CTAB):
(Enhanced Stability)[3][1]

o Ni-AAVN (CTAB):

(Massive Sensitivity Jump)[2][3][1]

B. Aluminum (AlR*) — Trace Analysis[4]
e Linear Range: 0 —47.6 ppb (

M).[2]

 Limit of Detection (LOD): 4.79 ppb.[2]

» Solvent System: Methanol/Water mixtures often yield higher sensitivity than pure aqueous
systems due to ligand solubility.

Experimental Protocol: Validating the Ni-AAVN

Micellar Assay

This protocol validates the hyperchromic shift induced by surfactants, a critical quality attribute
for AAVN reagents.

Reagents & Preparation

e AAVN Stock (1 mM): Dissolve 0.0366 g of Acid Alizarin Violet N in 100 mL of ethanol. Store
in amber glass.

o Surfactant Stock (CTAB, 10 mM): Dissolve 0.364 g Cetyltrimethylammonium bromide in 100
mL warm deionized water.

o Buffer (pH 7.5): Phosphate/Borate buffer system.

Step-by-Step Workflow
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Figure 2: Micellar-enhanced spectrophotometric workflow. The addition of surfactant prior to the
dye ensures the metal is trapped in the micellar Stern layer for optimal chelation.

Validation Checklist (Self-Validating System)

To ensure "Trustworthiness" in your data, perform these checks:

 |sosbestic Point Verification: Run a scan of AAVN at varying pH. A clear isosbestic point
indicates pure reagent without degradation products.
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o Surfactant Shift: Compare the absorbance of Metal + AAVN vs. Metal + AAVN + CTAB. The
CTAB sample should show a bathochromic shift (red shift) and hyperchromic effect
(increased intensity). If not, your surfactant concentration is below the Critical Micelle
Concentration (CMC).

» Stoichiometry Check: Perform a Job’s Plot (Method of Continuous Variation). Plot
Absorbance vs. Mole Fraction. The peak should align with 0.33 (for 1:2 complex) or 0.25 (for
1:3 complex).

Troubleshooting & Interferences

o Fluoride: High concentrations can bleach the complex (useful for F- determination, but an
interference for metals). Mask with Boric acid if necessary.

e Phosphate: Interferes with Aluminum determination. Remove via ion exchange or
precipitation with Silver Nitrate if analyzing biological samples.

o pH Drift: AAVN is a pH indicator itself (Orange-Red at pH < 6, Violet at pH > 9). Strict
buffering at pH 7.5 is non-negotiable for the Ni/Cu assay to distinguish metal complexation
from simple pH color change.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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